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Compound of Interest

Compound Name: (Rac)-Azide-phenylalanine

Cat. No.: B15601414 Get Quote

For researchers, scientists, and drug development professionals, the use of novel chemical

reagents is a cornerstone of innovation. (Rac)-Azide-phenylalanine, a phenylalanine

derivative and a non-natural amino acid, is a versatile tool in bioconjugation and protein

labeling through click chemistry.[1][2][3] However, its utility is accompanied by significant safety

considerations that demand rigorous handling protocols. This technical guide provides an in-

depth overview of the safety and handling precautions for (Rac)-Azide-phenylalanine,

supported by available data, experimental considerations, and visual workflows to ensure its

safe and effective use in the laboratory.

Hazard Identification and Classification
(Rac)-Azide-phenylalanine is classified as a hazardous substance with the potential for acute

toxicity, skin and eye irritation, and respiratory irritation.[4][5] Of paramount concern is the

documented explosive nature of the isolated, crystalline product.[6][7][8][9][10]

GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[4][5]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[4]

Self-Reactive Substances Type C
H242: Heating may cause a

fire.

Note: GHS classifications may vary slightly between suppliers.

Physical and Chemical Properties
Property Value

Molecular Formula C9H10N4O2[3]

Molecular Weight 206.20 g/mol [3]

Appearance Solid powder[2]

Storage Temperature -20°C

Health Hazards and First Aid
Routes of Exposure and Symptoms

Ingestion: Harmful if swallowed.[4][5]

Skin Contact: Causes skin irritation.[4][5]

Eye Contact: Causes serious eye irritation.[4][5]
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Inhalation: May cause respiratory irritation.[4]

First Aid Measures
Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[11]

[12]

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and plenty of water.[11][12]

If irritation persists, seek medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[11][12][13]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[11]

[12]

Safe Handling and Storage
Given the explosive potential of crystalline (Rac)-Azide-phenylalanine, stringent adherence to

safe handling and storage protocols is critical.

Personal Protective Equipment (PPE)
PPE Specification

Eye Protection Chemical safety goggles or a face shield.[4][11]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[11]

Body Protection Laboratory coat.[4]

Respiratory Protection

Use in a well-ventilated area.[4] If dust is

generated, a NIOSH-approved respirator is

recommended.[11]
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Handling Recommendations
Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area, preferably in a chemical fume hood.[4][11]

Avoid formation of dust.[11] Use dry clean-up procedures and do not generate dust during

spill cleanup.[4]

Keep away from heat and sources of ignition.[11]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Storage Recommendations
Crucial Recommendation: Avoid storing crystalline samples of azidophenylalanine for long

periods. All stocks of the material should be kept in a dilute aqueous solution to mitigate the

explosion hazard.[10]

Store in a cool, dry, and well-ventilated place.[13]

Keep containers securely sealed when not in use.[4]

Store at the recommended temperature of -20°C.

Experimental Protocols and Workflows
The primary application of (Rac)-Azide-phenylalanine is its site-specific incorporation into

proteins for subsequent labeling via click chemistry.[1][2][3]

General Workflow for Protein Labeling
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Caption: Workflow for protein labeling using (Rac)-Azide-phenylalanine.
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Receive (Rac)-Azide-phenylalanine

Store at -20°C in a designated area

Prepare dilute aqueous working solution
in a chemical fume hood

Use in experiment, wearing appropriate PPE

Dispose of waste in a labeled hazardous waste container

Clean work area and wash hands
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Caption: Safe handling workflow for (Rac)-Azide-phenylalanine.

Emergency Procedures
Spill Response
In the event of a spill, follow these procedures:

Evacuate the immediate area.

Alert personnel in the vicinity.

Wear appropriate PPE, including respiratory protection if dust is present.
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For minor spills:

Use dry clean-up procedures; avoid generating dust.[4]

Carefully sweep or vacuum the spilled solid.

Place the material into a suitable, labeled container for waste disposal.[4]

For major spills:

Alert emergency services.[4]

Prevent the spillage from entering drains or water courses.[4]

Wash the spill area thoroughly with water.[4]

Spill Response Decision Tree
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Spill of (Rac)-Azide-phenylalanine

Is the spill large or in a public area?

Evacuate and call emergency services

Yes

Is dust being generated?

No

Wear respiratory protection

Yes

Use dry clean-up methods
(avoid sweeping that creates dust)

No

Place in a labeled hazardous waste container

Clean the area with water

Report the incident

Click to download full resolution via product page

Caption: Decision tree for responding to a (Rac)-Azide-phenylalanine spill.
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Firefighting Measures
The substance is not considered a significant fire risk.[4]

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[11][12]

Containers may burn in a fire, emitting poisonous and corrosive fumes.[4]

Firefighters should wear self-contained breathing apparatus.[11][12]

Disposal Considerations
Dispose of (Rac)-Azide-phenylalanine and its containers in accordance with local, state, and

federal regulations. It should be treated as hazardous waste.

Conclusion
(Rac)-Azide-phenylalanine is a valuable research tool, but its potential hazards, particularly its

explosive nature in crystalline form, necessitate a high level of caution. By understanding its

properties, implementing robust safety protocols, and being prepared for emergencies,

researchers can safely harness the capabilities of this compound. The recommendation to

store and handle this material in dilute aqueous solutions is a critical measure to mitigate the

risk of an energetic event. Always consult the most recent Safety Data Sheet from your supplier

and adhere to your institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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